Home / Products / Others

Antimony lithium thiomalate nonahydrate

Name: Antimony lithium thiomalate nonahydrate
Brand: Smolecule
SKU: S518995
Rating: 5 (5 reviews)

Catalog No.

S518995

CAS No.

6169-12-6

M.F

C12H27Li6O21S3Sb

M. Wt

767 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others
4. Reference

General Information

CAS Number

6169-12-6

Product Name

Antimony lithium thiomalate nonahydrate

IUPAC Name

hexalithium;2-[bis(1,2-dicarboxylatoethylsulfanyl)stibanylsulfanyl]butanedioate;nonahydrate

Molecular Formula

C12H27Li6O21S3Sb

Molecular Weight

767 g/mol

InChI

InChI=1S/3C4H6O4S.6Li.9H2O.Sb/c3*5-3(6)1-2(9)4(7)8;;;;;;;;;;;;;;;;/h3*2,9H,1H2,(H,5,6)(H,7,8);;;;;;;9*1H2;/q;;;6*+1;;;;;;;;;;+3/p-9

InChI Key

FYBDVMKPGKKXEY-ZJZOBTDDSA-E

SMILES

[Li+].[Li+].[Li+].[Li+].[Li+].[Li+].C(C(C(=O)[O-])S[Sb](SC(CC(=O)[O-])C(=O)[O-])SC(CC(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.O.O.O.O.O.O.O

solubility

Soluble in DMSO

Synonyms

Anthiomaline nonahydrate; Antimony lithium thiomalate nonahydrate;

Canonical SMILES

[Li+].[Li+].[Li+].[Li+].[Li+].[Li+].C(C(C(=O)[O-])S[Sb](SC(CC(=O)[O-])C(=O)[O-])SC(CC(=O)[O-])C(=O)[O-])C(=O)[O-].O.O.O.O.O.O.O.O.O

The exact mass of the compound Antimony lithium thiomalate nonahydrate is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Last modified: 02-18-2024

Reference

1: HALAWANI A, DAWOOD MM. Evaluation of the treatment of bilharziasis with fouadin, stibophen and anthiomaline with special reference to the apparent cure-rates and relapse-rates. J Egypt Med Assoc. 1953;36(5-6):339-56. PubMed PMID: 13084832.
2: RAO BS, KHAN AH. Anthiomaline in the treatment of infectious granuloma of dogs. Indian Vet J. 1948 Mar;24(5):345. PubMed PMID: 18863369.
3: ROLLIER R, ROLLIER M, GARZON J. [Lupus erythematosus aggravated by anthiomaline]. Bull Soc Fr Dermatol Syphiligr. 1962 Apr-May;69:414-8. French. PubMed PMID: 13982539.
4: RITCHKEN J, SANDERS E. Urinary bilharziasis: the results of treatment with anthiomaline administered intravenously in sixty-two cases. Cent Afr J Med. 1956 Jul;2(7):249-53. PubMed PMID: 13356311.
5: BROWN HW. Treatment of filariasis with anthiomaline (lithium antimony thiomalate). Ann N Y Acad Sci. 1948 May 25;50(21-26):51-72. PubMed PMID: 18860239.
6: TRENT SC. Anthiomaline and neostibosan in the treatment of filariasis, (Dirofilaria immitis.). PR J Public Health Trop Med. 1948 Mar;23(3):311-60. PubMed PMID: 18880270.
7: HERNANDEZ MORALES F, SANTIAGO STEVENSON D. An evaluation of the therapeutic effectiveness of fuadin and anthiomaline in the treatment of Manson's schistosomiasis. PR J Public Health Trop Med. 1949 Dec;25(2):256-60 Also Spanish transl, 261-6. PubMed PMID: 15399329.
8: SUAREZ RM, SANTIAGO-STEVENSON D, HERNANDEZ-MORALES F. Electrocardiographic changes during anthiomaline treatment of schistosomiasis. Am Heart J. 1948 Dec;36(6):923-33. PubMed PMID: 18893576.
9: ROLLIER R, ROLLIER M, GARZON J. [Lupus erythematosus aggravated by anthiomaline]. Lyon Med. 1962 Sep 30;94:531-5. French. PubMed PMID: 13982540.
10: Ercoli N, Minelli EB, Olivo N. Antitrypanosomal activity of trivalent antimonials in vitro and its significance. Chemotherapy. 1980;26(4):254-62. PubMed PMID: 6248299.
11: MANN PH. Determination of the antheimintic action of anthiomaline and piperazine HCl following intravenous injections into dogs. Cornell Vet. 1959 Apr;49(2):194-7. PubMed PMID: 13639581.
12: FLOCH H. [The activity of intramuscular glucantime and of intravenous anthiomaline in the treatment of sylvan American leishmaniasis]. Publ Inst Pasteur Guyane Fr Inini. 1955 Feb;16(353):1-8. French. PubMed PMID: 13249658.
13: RODRIGUEZ-MOLINA R, ACEVEDO CE, TORRES JM, LOPEZ-SANABRIA U, RAMIREZ-RODRIGUEZ E. Treatment of schistosomiasis mansoni with antimony lithium thiomalate (Anthiomaline); final report. Am J Trop Med Hyg. 1950 Nov;30(6):881-6. PubMed PMID: 14790178.
14: TRENT SC. Anthiomaline in the treatment of schistosomiasis mansoni. J Am Med Womens Assoc. 1962 Feb;17:123-8. PubMed PMID: 13922416.
15: HERNANDEZ MORALES F, SUAREZ RM, et al. Treatment of schistosomiasis mansoni with antimony lithium thiomalate (anthiomaline). PR J Public Health Trop Med. 1946 Jun;21:336-43, Spanish transl 344-9. PubMed PMID: 20996524.
16: NEECH SE. Anthiomaline in filariasis. J Christ Med Assoc India. 1945 Sep;20:150-2. PubMed PMID: 21003764.
17: GOLDBERG LC. Treatment of granuloma inguinale with anthiomaline; report of case with extragenital lesion. Am J Syph Gonorrhea Vener Dis. 1945 Nov;29:608-10. PubMed PMID: 21005454.
18: Jennings FW. Chemotherapy of trypanosomiasis: the potentiation of antimonial compounds by difluoromethylornithine (DFMO). Trop Med Parasitol. 1991 Jun;42(2):135-8. PubMed PMID: 1654590.
19: AYYAR SR. Treatment of filariasis by lithium antimony thiomalate. Ind Med Gaz. 1949 Mar;84(3):100-2. PubMed PMID: 18131731; PubMed Central PMCID: PMC5196139.
20: REY M, CAMAIN R, HOCQUET P, BOURGEADE A. [MODIFICATIONS OF HEPATIC LESIONS OF INTESTINAL BILHARZIOSIS AFTER TREATMENT BY ASSOCIATED AMPHOTALID AND ANTHIOLIMINE]. Bull Soc Med Afr Noire Lang Fr. 1964;9:204-8. French. PubMed PMID: 14279592.

* Please note that we will only send quotations to valid professional email addresses.